9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole

• IUPAC Name: 2-(4-methylphenyl)-4-prop-2-enylimidazo[1,2-a]benzimidazole
• InChI: InChI=1S/C19H17N3/c1-3-12-21-17-6-4-5-7-18(17)22-13-16(20-19(21)22)15-10-8-14(2)9-11-15/h3-11,13H,1,12H2,2H3
• InChI Key: VBVOGSMRCBBFSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C4=CC=CC=C4N(C3=N2)CC=C
• Molecular Formula: C19H17N3
• Molecular Weight: 287.4 g/mol

Description

9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound possesses a unique structure that makes it a promising candidate for the development of drugs targeting various diseases.

Mechanism of Action

The mechanism of action of 9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It also inhibits the activity of NF-κB, which is a transcription factor that plays a crucial role in the regulation of immune responses.
Biochemical and Physiological Effects:
9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the removal of damaged cells from the body. Additionally, this compound has also been found to possess anti-inflammatory and anti-bacterial properties, which can be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole in lab experiments is its ability to inhibit the activity of various enzymes and signaling pathways, making it a promising candidate for the development of drugs targeting various diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another potential direction is the investigation of the compound's activity against other diseases, such as viral infections. Additionally, the development of drug delivery systems that can improve the solubility and bioavailability of the compound is also an area of interest for future research.
Conclusion:
In conclusion, 9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole is a promising compound that has shown potential in various scientific research applications. Its unique structure and mechanism of action make it a promising candidate for the development of drugs targeting various diseases. However, further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole involves the reaction of 4-methylphenyl-1,2-diamine with 2-allylbenzimidazole-1-carboxaldehyde in the presence of a catalyst. The resulting product is purified through column chromatography to obtain the desired compound.

Scientific Research Applications

9-allyl-2-(4-methylphenyl)-9H-imidazo[1,2-a]benzimidazole has shown promising results in various scientific research applications. It has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. Additionally, this compound has also been shown to possess anti-inflammatory and anti-bacterial properties.